Cas no 88149-52-4 (Benzenamine, 2,4,6-tribromo-3-(methylsulfonyl)-)

Benzenamine, 2,4,6-tribromo-3-(methylsulfonyl)- structure
88149-52-4 structure
Product Name:Benzenamine, 2,4,6-tribromo-3-(methylsulfonyl)-
CAS No:88149-52-4
MF:C7H6Br3NO2S
MW:407.905038356781
CID:643143
PubChem ID:13218920
Update Time:2025-04-19

Benzenamine, 2,4,6-tribromo-3-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2,4,6-tribromo-3-(methylsulfonyl)-
    • 2,4,6-tribromo-3-methylsulfonylaniline
    • DTXSID20529208
    • 2,4,6-Tribromo-3-(methanesulfonyl)aniline
    • 88149-52-4
    • Inchi: 1S/C7H6Br3NO2S/c1-14(12,13)7-4(9)2-3(8)6(11)5(7)10/h2H,11H2,1H3
    • InChI Key: VLBIWHDACVCWTI-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(C=1S(C)(=O)=O)Br)Br)N

Computed Properties

  • Exact Mass: 406.76489g/mol
  • Monoisotopic Mass: 404.76694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 68.5Ų
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